Cas no 6483-15-4 (Sophocarpine)

• Product Name: Sophocarpine
• CAS No: 6483-15-4
• Molecular Formula: C₁₅H₂₂N₂O
• Molecular Weight: 246.3480
• MDL: MFCD00274555
• CID: 46807

Sophocarpine Properties

Names and Identifiers

• Sophocarpine
• 13,14-Didehydromatridin-15-one
• SOPHOCARPINE(RG)
• Matridin-15-one, 13,14-didehydro-
• 13
• [ "13", "14-Didehydromatridin-15-one" ]
• (-)-Sophocarpine
• Sophocarpine Monohydrate
• C15H22N2O
• sophocarpine-monohydrate
• 13,14-Didehydromatrine
• MLS006011788
• AAGFPTSOPGCENQ-JLNYLFASSA-N
• s2405
• STK801894
• BBL029727
• RL01831
• NCGC0016

• MDL： MFCD00274555
• InChIKey： AAGFPTSOPGCENQ-JLNYLFASSA-N
• Inchi： 1S/C15H22N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h1,7,11-13,15H,2-6,8-10H2/t11-,12+,13+,15-/m0/s1
• SMILES： O=C1C([H])=C([H])C([H])([H])[C@]2([H])[C@@]3([H])C([H])([H])C([H])([H])C([H])([H])N4C([H])([H])C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])N21)[C@]43[H]

Computed Properties

• Exact Mass: 246.173213g/mol
• Surface Charge: 0
• XLogP3: 1.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 246.173213g/mol
• Monoisotopic Mass: 246.173213g/mol
• Topological Polar Surface Area: 23.6Ų
• Heavy Atom Count: 18
• Complexity: 392
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 246.35

Experimental Properties

• LogP: 1.52350
• PSA: 23.55000
• Refractive Index: 1.603
• Boiling Point: 425.4 °C at 760 mmHg
• Flash Point: 194 °C
• Color/Form: Powder
• Density: 1.19